Cas no 33493-31-1 (Phosphonic acid,P-(4-bromobenzoyl)-, dimethyl ester)
33493-31-1 structure
Product Name:Phosphonic acid,P-(4-bromobenzoyl)-, dimethyl ester
CAS No:33493-31-1
MF:C9H10BrO4P
MW:293.051063060761
MDL:MFCD00800264
CID:294267
PubChem ID:2773763
Update Time:2025-04-19
Phosphonic acid,P-(4-bromobenzoyl)-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid,P-(4-bromobenzoyl)-, dimethyl ester
- (4-bromophenyl)-dimethoxyphosphorylmethanone
- DiMethyl(4-broMophenyloxoMethyl)phosphonate
- dimethyl 4-bromobenzoylphosphonate
- Dimethyl p-bromobenzoylphosphonate
- p-Brombenzoyl-dimethyl-phosphonat
- dimethyl (4-bromobenzoyl)phosphonate
- 33493-31-1
- (4-bromophenyl)-dimethoxyphosphoryl-methanone
- MFCD00800264
- DTXSID40378694
- AKOS017343618
- AC1MCNF8
-
- MDL： MFCD00800264
- Inchi： 1S/C9H10BrO4P/c1-13-15(12,14-2)9(11)7-3-5-8(10)6-4-7/h3-6H,1-2H3
- InChI Key： QSFIDWDIXNEVSR-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C(=O)P(=O)(OC)OC
Computed Properties
- Exact Mass: 291.95000
- Monoisotopic Mass: 291.95001g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 62.41000
- LogP: 3.07520
Phosphonic acid,P-(4-bromobenzoyl)-, dimethyl ester Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Phosphonic acid,P-(4-bromobenzoyl)-, dimethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB147541-5 g |
Dimethyl(4-bromophenyloxomethyl)phosphonate; . |
33493-31-1 | 5g |
€439.20 | 2023-06-23 | ||
| abcr | AB147541-5g |
Dimethyl(4-bromophenyloxomethyl)phosphonate; . |
33493-31-1 | 5g |
€439.20 | 2023-09-17 |
Phosphonic acid,P-(4-bromobenzoyl)-, dimethyl ester Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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